Morpholine carboxylic acids and derivatives
Morpholine carboxylic acids and their derivatives are a class of organic compounds characterized by the presence of morpholine rings linked to carboxylic acid functional groups. These molecules exhibit unique physicochemical properties due to the conjugation between the amine and carboxylate functionalities, which can lead to enhanced solubility in polar media while maintaining some degree of lipophilicity.
The primary application of these compounds spans across various industries including pharmaceuticals, where they serve as building blocks for drug development; polymers, where their hydrolytic stability makes them useful in the formulation of long-lasting materials; and surfactants, where their amphiphilic nature can improve emulsification and solubilization properties. Additionally, morpholine carboxylic acids and derivatives are increasingly utilized in environmental remediation due to their ability to chelate metal ions effectively, making them valuable in the treatment of wastewater.
These compounds often display diverse reactivity profiles, allowing for a wide range of synthetic transformations through functional group manipulations such as esterification, amidation, or ring-opening reactions. Their versatility and specific functionalities make morpholine carboxylic acids and derivatives indispensable in modern chemistry and materials science applications.

Structure | Chemical Name | CAS | MF |
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N,N-Dimethylmorpholine-4-carboxamide | 38952-61-3 | C7H14N2O2 |
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4-(4-Bromo-1H-pyrrol-2-yl)carbonylmorpholine | 900019-58-1 | C9H11BrN2O2 |
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Methyl morpholine-4-carboxylate | 6906-13-4 | C6H11NO3 |
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4-Methylmorpholine-2-carboxylic acid | 842949-48-8 | C6H11NO3 |
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3-Bromo-5-(morpholinocarbonyl)pyridine | 342013-81-4 | C10H11BrN2O2 |
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3-Morpholinone, 4-benzoyl- | 61883-62-3 | C11H11NO3 |
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Morpholine-2-carboxylic acid | 300582-83-6 | C5H9NO3 |
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(2,6-dichloropyridin-4-yl)(morpholin-4-yl)methanone | 57803-44-8 | C10H10Cl2N2O2 |
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N-(Piperidin-3-ylmethyl)morpholine-4-carboxamide | 1000941-33-2 | C11H21N3O2 |
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tert-butyl 3-(methylamino)methylmorpholine-4-carboxylate | 475106-41-3 | C11H22N2O3 |
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